Cas no 14796-04-4 (Benzonitrile,4,4'-[(2,4,5,6-tetrafluoro-m-phenylene)dioxy]bis[2,3,5,6-tetrafluoro- (8CI))

• Product Name: Benzonitrile,4,4'-[(2,4,5,6-tetrafluoro-m-phenylene)dioxy]bis[2,3,5,6-tetrafluoro- (8CI)
• CAS No: 14796-04-4
• MF: C₂₀F₁₂N₂O₂
• MW: 528.207046508789
• CID: 212349
• PubChem ID: 297577
• Update Time: 2025-04-19

Benzonitrile,4,4'-[(2,4,5,6-tetrafluoro-m-phenylene)dioxy]bis[2,3,5,6-tetrafluoro- (8CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4,4'-[(2,4,5,6-tetrafluoro-m-phenylene)dioxy]bis[2,3,5,6-tetrafluoro- (8CI)
• 4-[3-(4-cyano-2,3,5,6-tetrafluorophenoxy)-2,4,5,6-tetrafluorophenoxy]-2,3,5,6-tetrafluorobenzonitrile
• NSC-168760
• DTXSID10305018
• NSC168760
• 14796-04-4
• Benzonitrile,4'-[(2,4,5,6-tetrafluoro-1,3-phenylene)bis(oxy)]bis[2,3,5,6-tetrafluoro-

• Inchi： 1S/C20F12N2O2/c21-5-3(1-33)6(22)11(27)17(10(5)26)35-19-14(30)9(25)15(31)20(16(19)32)36-18-12(28)7(23)4(2-34)8(24)13(18)29
• InChI Key： RMWQJMKFAXAOLN-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC1C(=C(C(C#N)=C(C=1F)F)F)F)F)F)F)OC1C(=C(C(C#N)=C(C=1F)F)F)F

Computed Properties

• Exact Mass: 527.9768
• Monoisotopic Mass: 527.9768152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04